2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C22H18ClN3O3S2/c1-2-29-17-9-5-15(6-10-17)24-19(27)13-31-22-25-18-11-12-30-20(18)21(28)26(22)16-7-3-14(23)4-8-16/h3-12H,2,13H2,1H3,(H,24,27)
• InChI Key: UEFNXFGLHUJYQX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4=CC=C(C=C4)Cl)SC=C3
• Molecular Formula: C22H18ClN3O3S2
• Molecular Weight: 472.0 g/mol

Description

The compound “2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(4-ethoxyphenyl)acetamide” is a chemical compound with a complex structure. It is part of a class of compounds that have been studied for their potential biological and pharmacological activities.

Scientific Research Applications

Antitumor Activity

. Researchers have explored these compounds as potential candidates for anticancer drugs. Their structural similarity to purine makes them promising scaffolds for designing new medicines.

Crystal Structures and Binding Sites

Studying the crystal structures of 2-(arylmethylidene) [1,3]thiazolo[3,2-a]pyrimidines provides insights into their binding sites and potential interactions with biological targets. These structural details guide drug design efforts.

Future Directions

The future directions for research on this compound could involve further exploration of its biological and pharmacological activities, as well as the synthesis of new derivatives. The compound could also be studied for its potential applications in various fields, such as medicine and pharmacology.